The spatial Y-shaped tied arch bridge is a rare form of innovative bridge on arch bridges around the world. It has important reference significance for the design and construction of bridge engineering worldwide. This arch bridge is novel in design and adopts single and double arch ribs combined structure. However, as a novel bridge type, its force situation is indetermination, so it is very important to study its mechanical properties and parameter sensitivity. In order to study the mechanical properties of the spatial Y-shaped tied arch bridge and the influence of structural parameters, this paper takes a spatial Y-shaped tied arch bridge under construction in China as the research object. The finite element software MIDAS Civil is used to establish the bridge model. The finite element model is used to analyze the static and dynamic performance of the spatial Y-shaped tied arch bridge under the use stage and the mechanical change trend under the influence of different rise-span ratios and double arch bifurcation angles. The results of single arch rib and double arch rib under constant load and live load are compared under different structural parameters in this paper, and the parameter sensitivity analysis of statics and dynamics is carried out. These analyses provide the adjustment basis and design reference for the design of the special-shaped arch bridge in the future.

To investigate the seismic performance of RC circular column strengthened with self-compacting concrete (SCC) -filled steel tubes (SCFST), nine specimens of height 1200 mm, varying with a cross-section shape of steel tube (external diameter: 218 mm, cross-section dimensions: 200 mm × 200 mm) were tested under axial load and cyclic lateral load. Three parameters, including the axial compression ratio, the cross-section shape of steel tube, and the embedding rebars ratio, were considered in the tests. The failure mode, hysteresis curves, skeleton curves, ductility, stiffness degradation, and energy-dissipation capacity were analysed. Experimental results showed that the bearing capacity and stiffness of the strengthened column were 5.4 and 9.08 times than that of the unstrengthened column respectively, and the improvement ratio of ductility and energy dissipation reached 123% and 85.7% respectively. The bearing capacity and stiffness of the square SCFST strengthened column was enhanced by 28.57% and 42.11% respectively, compared with the circular SCFST strengthened column. With the designed axial compression ratio increasing, the bearing capacity, initial stiffness, and energy dissipation capacity of strengthened columns increased by 17–39%, 21–60%, and 15–40% respectively, but the ductility coefficient decreased by 8.56–32.4%. The bearing capacity and energy dissipation of the specimen with an embedding rebars ratio of 0.06% increased by 7.5% and 9.31% respectively, but the ductility decreased by 12.81%. When the embedding rebars ratio was 0.1%, the reinforcement effect can be basically negligible.

This paper proposes a new multi-level spring restrainer (MLSR) that exhibits multi stiffness performance in different levels of movement of bridge superstructure to prevent unseating during applied dynamic loads. The analytical model of the proposed MLSR was formulated and the fabricated prototype was tested using dynamic actuator. Based on the developed analytical mode, the function of MLSR device relied on 12 parameters that further complicated the design process to achieve the best performance. However, the conventional optimization techniques utilized only one or a few factors for simple systems. Therefore, a multi-objective optimization method is proposed in this study by introducing the hybridization of Particle Swarm Optimization and Gravitational Search algorithm (PSOGSA) to optimize the restrainer parameters, as well as to improve the seismic performance of bridges using the optimum design. The optimized MLSR was implemented in the bridge subjected to multi-directional ground motion and its multi-level action to prevent unseating of bridge deck when the applied excitation was evaluated. The optimization process revealed girder displacement in three directions and the number of plastic hinges decreased from 44 to 99% for the optimized design. The time history analysis disclosed that the use of optimized MLSR device decreased the structural seismic response, such as the 3D deck movements, from 79 to 90%. Next, the base shear and drift ratio of bridge bent reduced to 75 and 85% in longitudinal direction and to 72 and 90% in transverse direction, correspondingly. The outcomes signify that the proposed MLSR device and the optimization algorithm have successfully improved the bridge structure resistance against severe ground motions.

Truss string structures (TSSs) are often prone to the risk of progressive collapse owing to critical member failures in accidental events. Moreover, the randomness of material properties, cross-sectional dimensions, and construction errors can inevitably lead to fluctuations in the collapse resistance of structures. Thus, to avoid catastrophic collapse of TSSs, it is essential to investigate the resistance to progressive collapse of TSSs considering structural uncertainties. In this study, three limit states of TSSs under key member failures are defined. In addition, a probabilistic evaluation methodology for the progressive collapse resistance of single TSSs considering structural uncertainties is proposed and extended to spatial TSSs. The analysis reveals that the external load of single or spatial TSSs reaching different limit states due to cable failure is less than that of the failure of the bottom chord of the support. Furthermore, the fragility analysis shows that the progressive collapse resistance of TSSs exposed to the failure of the bottom chord of the support is greater than that of cable failure, the cable failure should be given more attention than the failure of the bottom chord of the support in the structural design and post-maintenance of TSSs. The sensitivity analysis indicates that the performance of single TSSs against progressive collapse is more sensitive to the variability of random parameters. In addition, the spatial effect can considerably enhance the performance of TSSs against progressive collapse when the bottom chord of the support fails, whereas the improvement is marginal when the cable fails.

Geopolymer concrete is one of the directions of green development in the construction industry, and casting geopolymer concrete inside steel tubes can effectively play the respective advantages of both. In order to study the axial compression performance and failure mechanism of geopolymer concrete-filled steel tubular (GCFST) columns, two hollow steel tubular columns were designed as the control group and eight geopolymer concrete-filled steel tubular columns were tested in axial compression with concrete strength grade, length-to-diameter ratio, and steel tube wall thickness as parameters. The load–displacement curve, skeleton curve, and stiffness degradation curve of each specimen were obtained by observing the force process and failure mode of each specimen, analyzing the characteristic load, and characteristic displacement, stiffness degradation, ductility, and energy dissipation capacity, and deriving the method of calculating the axial compression load-bearing capacity of GCFST columns, and comparing with several codes commonly used in the world. The results show that the length-diameter ratio has a significant effect on the failure mode of GCFST columns. The peak load and initial stiffness of each group of specimens are different, but their load–displacement curves, skeleton curves, and stiffness degradation trend are the same. The increase of geopolymer concrete strength and steel tube wall thickness can improve the ultimate load-bearing capacity, average compression capacity, and energy dissipation capacity of GCFST columns. The axial compression load-bearing capacity calculation formula proposed in this paper is in good agreement with the test results, and the calculated values of the formula are compared with the calculation results of the international codes to verify the accuracy and applicability of the axial compression load calculation formula proposed in this paper, and the results of the study can provide reference for the theoretical research and engineering application of geopolymer concrete-filled steel tube composite structure.

Nowadays, using performance-based design procedures are widely applied by structural engineers. The direct displacement-based design (DDBD) approach is also one of the most efficient and popular procedures in these frameworks. This paper investigates the residual inter-story drift ratio (RIDR) demands in the mid-rise steel structures equipped with fluid viscous dampers (FVDs) designed by the modified DDBD approach. For this purpose, the capability of three approximate methods, i.e., the FEMA P-58, Erochko et al. and coefficients methods for estimating RIDR demands is studied. These methods have been proposed for moment-resisting frames (MRFs) without dampers. In order to evaluate the estimated RIDR demands in the approximate methods, three mid-rise steel MRFs with different velocity exponents for FVDs are designed according to the modified DDBD approach. Nonlinear time-history analyses are carried out by a set of spectrum-matched records at two seismic hazard levels including the designed earthquake (DE) and maximum considered earthquake (MCE). The results show that in most cases the Erochko et al. method overestimates the mean of maximum RIDRs at both the DE and MCE hazard levels. On the other hand, although the FEMA P-58 method overestimates the median of maximum RIDRs, when compared with the corresponding values obtained from analyses at the DE level, it underestimates the values at the MCE level. Also, the coefficients method is calibrated for the structures studied. Finally, a modified equation for a more precise estimation of RIDR demands is presented, by implementing the particle swarm optimization (PSO) algorithm.

The connection of the braces of special concentrically braced steel frames to the adjoining frames is usually modeled as a pin connection in practice. However, in the actual case, stiff gusset plates settle in brace-ends to provide the connection of brace elements to the structural system. In this study, gusset plates are modeled as the semi-rigid and pin connection to investigate the modeling effects on the structural responses on both member and global levels. The finite element model of a single brace element is calibrated according to previous experimental work to provide reliable analytical work. The two analytical steel frame models of a fictitious office building are created to perform the nonlinear response history analysis. Analysis results showed that the pin connection assumption for the brace-ends could not reflect the buckling behavior of the brace member with sufficient accuracy. Gusset plates should be designed as a structural element, and their mechanical properties should be implemented into the analytical model to accurately simulate the buckling and the post-buckling behavior of brace members.

Prediction of possible structural collapse scenarios requires the experimental characterization of post-peak behaviors of structural members. The post-peak behavior of one member in a redundant structural system will influence the behaviors of the other members and ultimately the overall structural response. In this work, an experimental and numerical study was conducted to explore the failure behavior of structural systems consisting of three members arranged in parallel under tension. Twelve cylindrical A36 steel specimens with diameter (D) of 7.62 mm (0.3 in.) and length (L = 10D) of 76.2 mm (3 in.) were made for the experiments. Three specimens were used in single member tests to determine the base material properties. Three tests of three-member systems (Test-1, Test-2, and Test-3) were conducted using a special fixture that could rotate around a central pin in response to unbalanced forces produced due to unsymmetrical failure evolution in the three-member systems. A 3D DIC (three-dimensional Digital Image Correlation) measurement device was used to capture the deformations along the specimen length. The experimental results showed that all single members failed at approximately the same strength but with distinctly different displacement fields. In the three-member system tests, one system failed at 10% higher load, 21% lower displacement, and 13 times the rotation, as compared with the other two systems due to the softening of one outer member substantially before the other two members. The numerical results of the three-member system showed an acceptable correlation with the experiments. It could be concluded from this experimental study that the inconsistency of softening response, due to the inevitable imperfection of geometry, material and/or loading, can trigger the softening of one member before the others and significantly impact lateral displacement or rotation in a collapsing system.

Improving the structural performance and sustainability of slabs has been a major concern through the journey of research, due to the economic, self-weight, structural and environmental advantages that could be obtained, especially in high-rise buildings. Therefore, the challenge was to design lighter-weight and sustainable slabs either by modifying the cross sections or by using light-weight concrete. This paper discusses and compares the properties, experimental, analytical and numerical studies that were conducted on the structural behavior of two types of slabs: Hollow core slabs and Composite slabs. Hollow core slabs contain longitudinal voids of various shapes with the aim of reducing the self-weight by average of 40%. On the other hand, composite slabs consist of concrete and steel sheets of different profiles, that is known for its superior ultimate load that exceeds by almost 90%. However, Hollow core slabs integrated with profiled steel sheets amalgamate both longitudinal voids in the concrete and steel sheets, which in result combine the properties of both of them. This is the first paper that discusses voided composite slabs in the light of previous research by reason of the tremendous economic and structural enhancements that could be attained.

In this study, full-scale mock-up tests were conducted to evaluate the deformation behavior of a newly developed deep deck plate with a depth of 300 mm for construction loads. Test parameters were the thickness of the deck plate, span length, use of shoring, and type of loading (in-situ sand and concrete loading). The measured deflections of the deck plates were compared with the calculated deflections. In the sand loading test, the maximum deflection at the final load (6.24 kN/m2) was 27.6 mm for 1.1 mm thick deck plates with a 6.6 m span, and 44.4 mm for 1.4 mm thick deck plates with an 8.4 m span. In the concrete loading test, after casting a 130 mm topping concrete (4.87 kN/m2), the final net deflection was 22.2 mm (L/275) for a 6.6 m span and 40.9 mm (L/193) for an 8.4 m span. The measured deflections were 0.95 to 1.29 times larger than the calculated deflections using the effective moment of inertia according to AISI S100-16. The net deflection under construction load was less than L/180, and the total deflection limit of 20 mm could be met by introducing camber. Measured strains showed that the deck plates remained within the elastic range even at the final load step, indicating that the deflection caused by the construction loads can be assumed to be recoverable.